Cas no 1560160-61-3 (1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl-)

• Product Name: 1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl-
• CAS No: 1560160-61-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5264345
• Update Time: 2025-06-11

1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl-

• Inchi： 1S/C12H17NO/c1-7-8(2)12(13)9-5-4-6-10(14-3)11(7)9/h4-8,12H,13H2,1-3H3
• InChI Key： TWEVNLYGVDEFJD-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C(OC)=CC=C2)C(C)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl-

Comprehensive Overview of 1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl- (CAS No. 1560160-61-3)

The compound 1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl- (CAS No. 1560160-61-3) is a specialized organic molecule with a unique structural framework. Its indene backbone, substituted with methoxy and dimethyl groups, makes it a subject of interest in pharmaceutical and agrochemical research. The presence of the amine functional group further enhances its reactivity, enabling diverse applications in synthetic chemistry. Researchers often explore its potential as a building block for drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for customized intermediates like 1H-Inden-1-amine, 2,3-dihydro-4-methoxy-2,3-dimethyl- has surged due to advancements in high-throughput screening and computational modeling. This compound’s structural versatility allows it to serve as a precursor for bioactive molecules, addressing key challenges in targeted therapy and precision medicine. Its methoxy and dimethyl substitutions contribute to improved solubility and metabolic stability, critical factors in lead optimization.

The synthesis of 1560160-61-3 typically involves multi-step organic reactions, including catalytic hydrogenation and selective methylation. These processes are optimized for yield efficiency and minimal waste generation, reflecting the industry’s shift toward eco-friendly protocols. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm purity, a priority for laboratories focusing on QC/QA compliance.

From a commercial perspective, 1H-Inden-1-amine derivatives are gaining traction in contract research organizations (CROs) and academic collaborations. Frequently searched terms like "indene amine applications" and "CAS 1560160-61-3 supplier" highlight its niche market relevance. Suppliers often emphasize batch-to-batch consistency and regulatory documentation to meet GMP standards, catering to clients in API development.

Future prospects for this compound include exploration in catalysis and polymeric materials, areas where its steric and electronic properties could unlock novel functionalities. As AI-driven molecular design accelerates, 1560160-61-3 may emerge as a key player in virtual compound libraries, bridging gaps between in silico predictions and real-world synthesis.